6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-chloro-6-[3-(methylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H12ClNO3/c1-17-14(18)10-5-2-4-9(8-10)11-6-3-7-12(16)13(11)15(19)20/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key: ZDLWBOHGLNSWBV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C15H12ClNO3
• DSSTOX Substance ID: DTXSID80690660
• Molecular Weight: 289.71 g/mol
• CAS RN: 1261980-24-8

Description

6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (6-CPA) is an organic compound that has been widely used in scientific research, particularly in the field of biochemistry. 6-CPA is a white crystalline solid with a melting point of 146-148°C and a molecular weight of 249.6 g/mol. It is soluble in water, methanol, and ethanol, and is insoluble in acetone and benzene. 6-CPA is typically used as a reagent in organic synthesis and as a substrate in biochemical assays.

Mechanism of Action

The mechanism of action of 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is not fully understood. However, it is known that 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% binds to the active site of enzymes, such as proteases, phosphatases, and kinases, and inhibits their activity. It is also known that 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% can interact with other molecules in the cell, such as proteins and nucleic acids, and can modify their structure and function.
Biochemical and Physiological Effects
6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has been shown to inhibit the activity of enzymes involved in various biochemical and physiological processes. For example, it has been shown to inhibit the activity of proteases, phosphatases, and kinases, which are involved in the regulation of cell growth and differentiation. It has also been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has been shown to modulate the expression of certain genes, which can affect the development and function of cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% in laboratory experiments is that it is a relatively inexpensive and readily available compound. Additionally, 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is soluble in water, methanol, and ethanol, which makes it easy to use in a variety of experiments. The main limitation of using 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is that it is not very stable and can degrade over time if not stored properly. Additionally, 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% can interact with other molecules in the cell, which can lead to unwanted side effects.

Future Directions

In the future, 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% could be used to study the mechanism of action of drugs and to investigate the effects of drugs on various biochemical and physiological processes. Additionally, 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% could be used to study the structure and function of enzymes, such as proteases, phosphatases, and kinases. Furthermore, 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% could be used to modulate the expression of certain genes, which could be used to develop new therapeutic strategies for diseases. Finally, 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% could be used to study the metabolism of carbohydrates, lipids, and proteins, which could lead to the development of new drugs and treatments.

Synthesis Methods

6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is synthesized by reacting 4-chlorobenzaldehyde with N-methyl-2-amino-ethanethiol in the presence of sodium hydroxide. The reaction is carried out at a temperature of 80-90°C for a period of 3-4 hours. The product is then purified by recrystallization and isolated in the form of white crystalline solid.

Scientific Research Applications

6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has been widely used in scientific research, particularly in the field of biochemistry. It is commonly used as a reagent in organic synthesis and as a substrate in biochemical assays. It is also used to study the structure and function of enzymes, such as proteases, phosphatases, and kinases. 6-Chloro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has been used to investigate the mechanism of action of drugs and to study the effects of drugs on various biochemical and physiological processes.